Cas no 192869-09-3 (2-iodo-3,4-dimethoxybenzonitrile)

2-iodo-3,4-dimethoxybenzonitrile structure
192869-09-3 structure
Product Name:2-iodo-3,4-dimethoxybenzonitrile
CAS No:192869-09-3
MF:C9H8INO2
MW:289.069794654846
CID:1386065
PubChem ID:15538282
Update Time:2025-04-20

2-iodo-3,4-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-3,4-dimethoxybenzonitrile
    • benzonitrile, 2-iodo-3,4-dimethoxy-
    • LogP
    • 2-Iodo-3,4-dimethoxybenzonitrile; benzonitrile, 2-iodo-3,4-dimethoxy-; LogP
    • 192869-09-3
    • DTXSID901302557
    • SCHEMBL4077294
    • MDL: MFCD13151969
    • Inchi: 1S/C9H8INO2/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4H,1-2H3
    • InChI Key: JTVXKTKBFZQQPX-UHFFFAOYSA-N
    • SMILES: IC1=C(C#N)C=CC(=C1OC)OC

Computed Properties

  • Exact Mass: 288.95954
  • Monoisotopic Mass: 288.95998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25

2-iodo-3,4-dimethoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12100778-1g
2-Iodo-3,4-dimethoxybenzonitrile
192869-09-3 97%
1g
$693 2024-07-24
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